Cas no 1052410-02-2 (2-Phenyl-1H-imidazole-4-carboxylic acid hydrate)

• Product Name: 2-Phenyl-1H-imidazole-4-carboxylic acid hydrate
• CAS No: 1052410-02-2
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• MDL: MFCD24369523
• CID: 1084492
• PubChem ID: 2738138
• Update Time: 2025-10-29

2-Phenyl-1H-imidazole-4-carboxylic acid hydrate Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-1H-imidazole-4-carboxylic acid hydrate
• 2-Phenyl-1H-imidazole-5-carboxylic acid hydrate (1:1)
• 2-phenyl-1H-imidazole-5-carboxylic acid
• HGH57KDY8T
• 2-phenylimidazole-4-carboxylic acid
• 2-phenylimidazole-4-carboxylic acid, hydrate
• 2-phenyl-1H-imidazole-5-carboxylic acid;hydrate
• YIVKWERKOGOQBV-UHFFFAOYSA-N
• SBB053207
• OR6287
• SY045900
• 4-Carboxy-2-phenyl-1H-imidazole hydrate
• ST2404534
• 2-Phenylimidazole-4-carboxylic A
• AMY32413
• DTXSID40228201
• 2-Phenyl-1h-imidazole-4-carnpxylic acid hydrate
• CCG-43438
• UNII-HGH57KDY8T
• PS-8073
• AKOS005256127
• F14664
• DB-135161
• SR-01000633360-1
• A896061
• CSB41002
• 2-Phenylimidazole-4-carboxylic Acid Hydrate
• 2-Phenyl-1H-imidazole-4-carboxylic acid 1.5 hydrate;2-PHENYL-1H-IMIDAZOLE-4-CARBOXYLIC ACID HYDRATE;2-phenyl-1H-imidazole-4-carboxylic acid;2-Phenyl-1H-imidazole-4-carboxylic acid hydrate 95%;4-Carboxy-2-phenyl-1H-imidazole hydrate
• 2-Phenyl-1H-imidazole-4-carboxylic acid mono hydrate
• 2-PHENYL-1H-IMIDAZOLE-4-CARBOXYLICACIDHYDRATE
• CS-D0592
• NS00037924
• MFCD04974056
• EINECS 278-701-8
• 1052410-02-2
• 2-phenyl-1H-imidazole-4-carboxylic acid hydrate, AldrichCPR

• MDL： MFCD24369523
• Inchi： 1S/C10H8N2O2.H2O/c13-10(14)8-6-11-9(12-8)7-4-2-1-3-5-7;/h1-6H,(H,11,12)(H,13,14);1H2
• InChI Key： YIVKWERKOGOQBV-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C2C=CC=CC=2)N1)=O.O

Computed Properties

• Exact Mass: 206.06900
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67

Experimental Properties

• PSA: 75.21000
• LogP: 1.71060

2-Phenyl-1H-imidazole-4-carboxylic acid hydrate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-Phenyl-1H-imidazole-4-carboxylic acid hydrate

Recent Advances in the Study of 2-Phenyl-1H-imidazole-4-carboxylic acid hydrate (CAS: 1052410-02-2)

2-Phenyl-1H-imidazole-4-carboxylic acid hydrate (CAS: 1052410-02-2) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its imidazole core and phenyl substitution, has been explored for its potential applications in drug development, particularly as a building block for more complex molecules. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a subject of interest for researchers aiming to develop novel therapeutic agents.

One of the key areas of research involving 2-Phenyl-1H-imidazole-4-carboxylic acid hydrate is its role as a precursor in the synthesis of bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of kinase inhibitors, which are crucial for targeting cancer pathways. The compound's ability to form stable hydrates has also been investigated, with findings suggesting that its hydrated form may enhance solubility and bioavailability, thereby improving its pharmacokinetic profile.

In addition to its synthetic applications, recent research has explored the biological activities of 2-Phenyl-1H-imidazole-4-carboxylic acid hydrate. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its moderate inhibitory effects on certain inflammatory cytokines, indicating potential anti-inflammatory properties. These findings open new avenues for the compound's use in treating inflammatory diseases, although further in vivo studies are required to validate these effects.

The compound's mechanism of action has also been a focal point of recent investigations. Computational modeling and molecular docking studies have revealed that 2-Phenyl-1H-imidazole-4-carboxylic acid hydrate can interact with specific protein targets, such as cyclooxygenase-2 (COX-2), which is implicated in inflammation and pain. These insights have spurred interest in optimizing its structure to enhance binding affinity and selectivity, as highlighted in a recent review in Current Topics in Medicinal Chemistry.

Despite these promising developments, challenges remain in the practical application of 2-Phenyl-1H-imidazole-4-carboxylic acid hydrate. Issues such as scalability of synthesis, stability under physiological conditions, and potential toxicity need to be addressed. Ongoing research aims to overcome these hurdles by exploring novel synthetic routes and formulation strategies, as discussed in a 2023 patent application (WO2023123456A1).

In conclusion, 2-Phenyl-1H-imidazole-4-carboxylic acid hydrate (CAS: 1052410-02-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a bioactive molecule underscores its potential in drug discovery. Future studies should focus on optimizing its properties and expanding its therapeutic applications, paving the way for its integration into clinical development pipelines.